Cas no 17990-00-0 (2(3H)-Naphthalenone, 4,4a,5,6,7,8-hexahydro-4a,8-dimethyl-, (4aR,8R)-rel-)

2(3H)-Naphthalenone, 4,4a,5,6,7,8-hexahydro-4a,8-dimethyl-, (4aR,8R)-rel- structure
17990-00-0 structure
Product Name:2(3H)-Naphthalenone, 4,4a,5,6,7,8-hexahydro-4a,8-dimethyl-, (4aR,8R)-rel-
CAS No:17990-00-0
MF:C12H18O
MW:178.270723819733
CID:236677
PubChem ID:107219
Update Time:2025-04-19

2(3H)-Naphthalenone, 4,4a,5,6,7,8-hexahydro-4a,8-dimethyl-, (4aR,8R)-rel- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Naphthalenone, 4,4a,5,6,7,8-hexahydro-4a,8-dimethyl-, (4aR,8R)-rel-
    • 4a,8-dimethyl-3,4,5,6,7,8-hexahydronaphthalen-2-one
    • (4aS*,8S*)-4a,8-dimethyl-4,4a,5,6,7,8-hexahydro-2(3H)-naphthalenone
    • (6RS,10RS)-6,10-dimethylbicyclo[4.4.0]dec-1-en-3-one
    • 4,8a-dimethyl-1,2,3,4,6,7,8,8a-octal-6-one
    • 4a,8-dimethyl-4,4a,5,6,7,8-hexahydronaphthalen-2(3h)-one
    • 8,10-Dimethyl-1(9)-octalon-(2)
    • AC1L31PB
    • AC1Q6I4R
    • AR-1G0312
    • EINECS 223-782-7
    • NSC126342
    • trans-8,10-Dimethyl-2-oxo-2,3,4,5,6,7,8,10-octahydronaphthalin
    • DTXSID10961113
    • 17990-00-0
    • NSC-126342
    • 6S,10R-Dimethylbicyclo[4.4.0]decan-1-en3-one
    • (4aS,8R)-4a,8-Dimethyl-4,4a,5,6,7,8-hexahydronaphthalen-2(3H)-one
    • NS00049331
    • DTXSID50276031
    • KLTKQWRPJDRMTL-UHFFFAOYSA-N
    • A826122
    • 4071-63-0
    • Bicyclo[4.4.0]decan-1-en3-one, 6S,10R-dimethyl-
    • 4,4a,5,6,7,8-Hexahydro-4a,8-dimethylnaphthalen-2(3H)-one
    • SCHEMBL11671628
    • Inchi: 1S/C12H18O/c1-9-4-3-6-12(2)7-5-10(13)8-11(9)12/h8-9H,3-7H2,1-2H3
    • InChI Key: KLTKQWRPJDRMTL-UHFFFAOYSA-N
    • SMILES: O=C1C=C2C(C)CCCC2(C)CC1

Computed Properties

  • Exact Mass: 178.13584
  • Monoisotopic Mass: 178.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 3.10200

2(3H)-Naphthalenone, 4,4a,5,6,7,8-hexahydro-4a,8-dimethyl-, (4aR,8R)-rel- Related Literature

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.